2-(2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(4-ethoxyphenyl)acetamide
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Description
2-(2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H25BrN4O3 and its molecular weight is 485.382. The purity is usually 95%.
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Scientific Research Applications
Analgesic and Anti-inflammatory Activities
Research indicates that derivatives similar to 2-(2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(4-ethoxyphenyl)acetamide exhibit significant analgesic and anti-inflammatory activities. For instance, a study on 2-phenyl-(3,4-dihydro-4-oxoquinazolin-3-yalc)eto acetamides and their β-(4-substituted phenyl) azo analogs revealed that these compounds demonstrated considerable analgesic and anti-inflammatory effects comparable to standard drugs like pentazocine and aspirin. This highlights the potential therapeutic applications of such compounds in managing pain and inflammation (N. Gopa, E. Porchezhian, G. Sarma, 2001).
Antibacterial and Antioxidant Properties
New nitrogen-containing bromophenols derived from marine red algae, including compounds structurally related to 2-(2-(4-bromophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(4-ethoxyphenyl)acetamide, have shown potent radical scavenging activity. These compounds exhibit significant antioxidant activities, suggesting their potential use as natural antioxidants in food or pharmaceutical applications. Their radical scavenging capabilities indicate a promising avenue for research into natural compounds with health-protective properties (Ke-kai Li, Xiao‐Ming Li, J. Gloer, Bin-gui Wang, 2012).
Potential for Antimicrobial Activities
Further investigations into the chemical reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives have revealed their potential for antimicrobial activity. These studies involve the synthesis of compounds through reactions with nitrogen-based nucleophiles, leading to products that displayed good antimicrobial efficacy. Such research underscores the versatility of bromophenyl acetamide derivatives in developing new antimicrobial agents, which could be crucial in the fight against drug-resistant bacterial strains (Asmaa M. Fahim, Eman H. I. Ismael, 2019).
properties
IUPAC Name |
2-[3-(4-bromophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25BrN4O3/c1-2-31-19-9-7-18(8-10-19)25-20(29)15-28-13-11-23(12-14-28)26-21(22(30)27-23)16-3-5-17(24)6-4-16/h3-10H,2,11-15H2,1H3,(H,25,29)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNEFQJQOOYUOET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.